Cas no 1493151-65-7 (1-(Propan-2-yl)azepane-4-thiol)

1-(Propan-2-yl)azepane-4-thiol is a sulfur-containing heterocyclic compound featuring an azepane backbone substituted with an isopropyl group and a thiol functionality at the 4-position. This structure imparts unique reactivity, particularly in nucleophilic and coordination chemistry applications. The thiol group enables thiol-ene click reactions, metal complexation, and functionalization, while the azepane ring provides conformational flexibility. The isopropyl substituent may influence steric and electronic properties, potentially enhancing selectivity in synthetic transformations. This compound is of interest in pharmaceutical intermediates, ligand design, and materials science due to its balanced lipophilicity and versatile reactivity. Careful handling is advised due to the thiol moiety's sensitivity to oxidation.
1-(Propan-2-yl)azepane-4-thiol structure
1493151-65-7 structure
Product Name:1-(Propan-2-yl)azepane-4-thiol
CAS No:1493151-65-7
MF:C9H19NS
MW:173.318861246109
CID:5743196
PubChem ID:65075643
Update Time:2025-05-22

1-(Propan-2-yl)azepane-4-thiol Chemical and Physical Properties

Names and Identifiers

    • EN300-1288269
    • 1493151-65-7
    • 1-(propan-2-yl)azepane-4-thiol
    • AKOS014408488
    • 1-(Propan-2-yl)azepane-4-thiol
    • Inchi: 1S/C9H19NS/c1-8(2)10-6-3-4-9(11)5-7-10/h8-9,11H,3-7H2,1-2H3
    • InChI Key: QIRVNXLCSXKEDU-UHFFFAOYSA-N
    • SMILES: SC1CCCN(C(C)C)CC1

Computed Properties

  • Exact Mass: 173.12382078g/mol
  • Monoisotopic Mass: 173.12382078g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 4.2Ų

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Additional information on 1-(Propan-2-yl)azepane-4-thiol

Research Brief on 1-(Propan-2-yl)azepane-4-thiol (CAS: 1493151-65-7) in Chemical Biology and Pharmaceutical Applications

The compound 1-(Propan-2-yl)azepane-4-thiol (CAS: 1493151-65-7) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic thiol derivative, characterized by its azepane ring and isopropyl substitution, has been explored as a versatile scaffold in drug discovery, particularly in the development of enzyme inhibitors and modulators of protein-protein interactions. Recent studies highlight its role as a key intermediate in the synthesis of bioactive molecules targeting neurological disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for cysteine protease inhibitors, with optimized derivatives showing nanomolar potency against SARS-CoV-2 main protease (Mpro). The research team utilized structure-activity relationship (SAR) analysis to modify the thiol group while maintaining the azepane core, achieving improved pharmacokinetic properties. Molecular docking simulations revealed that 1-(Propan-2-yl)azepane-4-thiol derivatives form stable covalent bonds with the catalytic cysteine residue of Mpro, suggesting potential applications in antiviral drug development.

In neuropharmacology, researchers have investigated this compound as a precursor for γ-aminobutyric acid (GABA) receptor modulators. A Nature Communications paper (2024) reported its incorporation into novel positive allosteric modulators of GABAA receptors, showing enhanced selectivity for α2/α3 subtypes over sedative α1 subtypes. This specificity profile makes it particularly interesting for developing non-sedative anxiolytics. The study employed cryo-EM structural analysis to elucidate the binding mode of these derivatives at the receptor interface, providing crucial insights for future drug design.

The synthetic accessibility of 1-(Propan-2-yl)azepane-4-thiol has also been improved through recent methodological advances. A Green Chemistry publication (2023) described a biocatalytic route using engineered thiolases that achieved 85% yield with excellent enantioselectivity (>99% ee), addressing previous challenges in stereocontrol during industrial-scale production. This development is particularly significant given the growing demand for chiral building blocks in pharmaceutical manufacturing.

Emerging applications extend to radiopharmaceuticals, where the thiol group serves as a convenient handle for 99mTc labeling. Preliminary PET imaging studies in murine models have shown promising results for tumor-targeting probes incorporating this scaffold, with improved in vivo stability compared to conventional thiol-containing vectors. Researchers attribute this to the constrained conformation imposed by the azepane ring, which reduces nonspecific binding and metabolic degradation.

Despite these advances, challenges remain in optimizing the physicochemical properties of derivatives, particularly regarding membrane permeability and metabolic stability. Current research efforts focus on prodrug strategies and formulation approaches to overcome these limitations. The compound's unique combination of structural features continues to make it a valuable tool for medicinal chemists exploring new chemical space in drug discovery programs.

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